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Compound of Interest

1,3-Dichloro-2-
Compound Name: _
methylanthraquinone

Cat. No.: B098911

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring a safe laboratory environment
and minimizing environmental impact. This guide provides essential, imnmediate safety and
logistical information for the proper disposal of 1,3-Dichloro-2-methylanthraquinone (CAS
No. 18018-09-2). Due to the absence of a specific Safety Data Sheet (SDS) for this compound,
the following procedures are based on a conservative approach, taking into account the
hazardous properties of structurally similar chlorinated aromatic and anthraquinone
compounds.

Immediate Safety and Handling Precautions

Before handling 1,3-Dichloro-2-methylanthraquinone, it is crucial to be aware of the potential
hazards associated with this class of chemicals. Chlorinated organic compounds can be toxic
and persistent in the environment. Anthraquinone derivatives may act as skin sensitizers and
some are considered potential carcinogens.

Personal Protective Equipment (PPE):
e Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A flame-retardant lab coat is recommended.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Ventilation:

o Always handle this compound in a well-ventilated area, preferably within a certified chemical
fume hood.

Spill Management Protocol

In the event of a small spill:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

o Dampen the Spill: To prevent the solid material from becoming airborne, carefully dampen it
with a 60-70% ethanol solution.

o Collect the Material: Using absorbent paper dampened with the same ethanol solution,
carefully collect the spilled material.

o Package for Disposal: Place the collected material and any contaminated cleaning supplies
into a clearly labeled, sealed container for hazardous waste.

o Decontaminate the Area: Wash the contaminated surface with a 60-70% ethanol solution,
followed by a thorough cleaning with soap and water.

Ventilate: Allow the area to ventilate completely before resuming work.

Proper Disposal Procedure

The recommended and most compliant method for the disposal of 1,3-Dichloro-2-
methylanthraquinone is through a licensed hazardous waste disposal company. Chemical
incineration with appropriate scrubbing of flue gases is the preferred method for chlorinated
organic compounds to prevent the release of harmful substances.

Step-by-Step Disposal Guide:
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o Waste Collection:

o Collect waste 1,3-Dichloro-2-methylanthraquinone in a dedicated, properly sealed, and
clearly labeled hazardous waste container.

o The label should include the words "Hazardous Waste," the full chemical name ("1,3-
Dichloro-2-methylanthraquinone"), and the CAS number ("18018-09-2").

e Storage:

o Store the hazardous waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

o Contact Environmental Health & Safety (EH&S):

o Contact your institution's Environmental Health and Safety (EH&S) department or a
certified hazardous waste management contractor to arrange for pickup and disposal.

o Documentation:

o Ensure all necessary waste disposal documentation is completed as required by your
institution and local regulations.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Data Presentation

The following table summarizes the known physical and chemical properties of 1,3-Dichloro-2-
methylanthraquinone.
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Property Value

CAS Number 18018-09-2
Molecular Formula C15HsCl202
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Experimental Protocols

As this document focuses on disposal procedures, no experimental protocols are cited.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dichloro-2-
methylanthraquinone.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b098911?utm_src=pdf-body
https://www.benchchem.com/product/b098911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Handling 1,3-Dichloro-2-methylanthr@
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Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat
- Respirator (if needed)

\

Handle in a
Chemical Fume Hood

Follow Spill Management Protocol:
1. Evacuate and Secure
2. Dampen and Collect
3. Package for Disposal
4. Decontaminate
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Collect Waste in a Labeled,
Sealed Hazardous Waste Container

Y

Store Waste in a Designated
Secure Area

Contact EH&S or a Certified
Waste Management Contractor

Complete All Necessary
Waste Disposal Documentation

Professional Disposal by
Licensed Contractor (Incineration)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Dichloro-2-methylanthraquinone.
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 To cite this document: BenchChem. [Safe Disposal of 1,3-Dichloro-2-methylanthraquinone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098911#1-3-dichloro-2-methylanthraquinone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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